Cas no 963-14-4 (Sulfaethoxypyridazine Standard)

• Product Name: Sulfaethoxypyridazine Standard
• CAS No: 963-14-4
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 804812
• PubChem ID: 329747504
• Update Time: 2025-11-02

Sulfaethoxypyridazine Standard Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(6-ethoxy-3-pyridazinyl)-
• Sulfaethoxypyridazine
• 4-amino-N-(6-ethoxypyridazin-3-yl)benzenesulfonamide
• N1-(6-ethoxypyridazin-3-yl)sulphanilamide
• 3-Sulfanilylamino-6-aethoxy-pyridazin
• 6-Aethoxy-3-sulfanilamino-pyridazin
• Cysul
• EINECS 213-514-7
• WAKO199-16931
• 4-Amino-N-(6-ethoxy-3-pyridazinyl)benzenesulfonamide (ACI)
• Sulfanilamide, N1-(6-ethoxy-3-pyridazinyl)- (6CI, 8CI)
• Sulfanilamide, N1-(6-ethoxy-3-pyridazinyl)- (7CI)
• Sulfanilamido-6-ethoxy-3-pyridazine
• Sulfaethoxypyridazine Standard
• UNII-880RIW1DED
• DTXSID4048696
• SCHEMBL2490831
• S.E.Z. Drinking Water Solution
• FFJIWWBSBCOKLS-UHFFFAOYSA-N
• 5-25-12-00430 (Beilstein Handbook Reference)
• N(1)-(6-ethoxy-3-pyridazinyl)sulfanilamide
• N1-(6-ethoxy-3-pyridazinyl)sulfanilamide
• CS-0047626
• BRN 0286161
• 6-ETHOXY-3-SULFANILAMIDOPYRIDAZINE
• AKOS030254842
• MLS004712060
• CHEMBL3186751
• Q27269865
• N-1-(6-Ethoxy-3-pyridazinyl)sulfanilamide
• Sulfaethoxypyridazine, analytical standard
• Sulfanilamide, N(sup 1)-(6-ethoxy-3-pyridazinyl)-
• NS00040478
• DB11462
• 4-Amino-N-(6-ethoxy-3-pyridazinyl)benzenesulfonamide
• NCGC00181916-01
• SULFAETHOXYPYRIDAZINE [GREEN BOOK]
• Tox21_113089
• Benzenesulfonamide, 4-amino-N-(6-ethoxy-3-pyridazinyl)-
• CAS-963-14-4
• SMR003475021
• S.E.Z. Oblets 15 G
• MFCD00869228
• 880RIW1DED
• N(1)-(6-ethoxypyridazin-3-yl)sulphanilamide
• Sulfanilamide, N1-(6-ethoxy-3-pyridazinyl)- (6CI,8CI); Sulfanilamide, N1-(6-ethoxy-3-pyridazinyl)- (7CI); 4-Amino-N-(6-ethoxy-3-pyridazinyl)benzenesulfonamide; Cysul; Sulfaethoxypyridazine; Sulfanilamido-6-ethoxy-3-pyridazine
• S.E.Z. Intravenous Solution
• DTXCID4028622
• DA-67840
• 963-14-4
• N(sup 1)-(6-Ethoxy-3-pyridazinyl)sulfanilamide
• 4-amino-N-(6-ethoxypyridazin-3-yl)benzene-1-sulfonamide
• CHEBI:145407
• S.E.Z. C-R Oblets 15 Gm
• S.E.Z. Drinking Water 6.25%
• HY-112586
• BCP20391

• MDL： MFCD00869228
• Inchi： 1S/C12H14N4O3S/c1-2-19-12-8-7-11(14-15-12)16-20(17,18)10-5-3-9(13)4-6-10/h3-8H,2,13H2,1H3,(H,14,16)
• InChI Key： FFJIWWBSBCOKLS-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(N)=CC=1)(NC1C=CC(OCC)=NN=1)=O

Computed Properties

• Exact Mass: 294.07900
• Monoisotopic Mass: 294.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.416
• Melting Point: 182-184 °C
• Boiling Point: 565.9°Cat760mmHg
• Flash Point: 296°C
• Refractive Index: 1.632
• PSA: 115.58000
• LogP: 2.99330

Sulfaethoxypyridazine Standard Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：WO9410000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Sulfaethoxypyridazine Standard

Exploring Sulfaethoxypyridazine Standard (CAS No. 963-14-4): Properties, Applications, and Analytical Insights

Sulfaethoxypyridazine Standard (CAS No. 963-14-4) is a well-characterized reference material widely used in pharmaceutical research, veterinary medicine, and analytical chemistry. As a member of the sulfonamide class, this compound has drawn significant attention for its precise quantification in quality control laboratories and regulatory compliance testing. With increasing global focus on antibiotic residue monitoring and veterinary drug safety, the demand for high-purity Sulfaethoxypyridazine reference standards continues to grow in analytical markets.

The chemical structure of Sulfaethoxypyridazine features a pyridazine ring system substituted with sulfonamide and ethoxy functional groups, contributing to its specific physicochemical properties. Recent studies highlight its importance in developing HPLC calibration methods and LC-MS/MS detection protocols, particularly for food safety applications where accurate measurement of drug residues is critical. Analytical chemists frequently search for "Sulfaethoxypyridazine purity standards" and "963-14-4 certified reference material" when establishing validated testing procedures.

In pharmaceutical applications, Sulfaethoxypyridazine Standard serves as a crucial quality control tool for manufacturers developing sulfonamide-based formulations. The compound's stability profile makes it suitable for long-term storage as a chromatographic reference standard, with many laboratories requiring certificates of analysis that include detailed spectroscopic characterization data (including UV, IR, and NMR spectra). Current research trends focus on improving detection limits for this compound in complex matrices, addressing growing concerns about veterinary drug residues in food chains.

The global market for analytical reference standards like Sulfaethoxypyridazine is expanding rapidly, driven by stricter food safety regulations and increased pharmaceutical quality requirements. Manufacturers of certified reference materials (CRMs) emphasize batch-to-batch consistency and provide comprehensive documentation including mass spectrometry confirmation and chromatographic purity data. Analytical laboratories frequently inquire about "Sulfaethoxypyridazine stability studies" and "storage conditions for CAS 963-14-4" to ensure measurement traceability.

From a technical perspective, proper handling of Sulfaethoxypyridazine Standard requires understanding its solubility characteristics (typically soluble in methanol and dimethyl sulfoxide but poorly soluble in water). The compound shows optimal stability when stored protected from light at controlled temperatures, making "Sulfaethoxypyridazine Standard storage guidelines" a common search query among laboratory personnel. Recent method development publications highlight its use as a key component in multi-residue analysis methods for monitoring veterinary drug applications.

Quality assurance protocols for Sulfaethoxypyridazine Standard typically include verification by multiple analytical techniques such as high-performance liquid chromatography (HPLC), melting point determination, and spectrophotometric analysis. The pharmaceutical industry's growing emphasis on impurity profiling has increased demand for reference materials with thoroughly characterized impurity spectra, including identification of potential degradation products. Researchers often search for "963-14-4 spectral data" and "Sulfaethoxypyridazine chromatographic conditions" when developing new analytical methods.

Emerging applications of Sulfaethoxypyridazine Standard include its use as a model compound in studies of sulfonamide metabolism and environmental fate. Environmental chemists investigating veterinary pharmaceutical persistence frequently employ this standard when developing sensitive detection methods for water and soil samples. The compound's well-defined properties make it valuable for method validation studies and instrument performance testing in environmental monitoring programs.

As regulatory requirements for veterinary drug monitoring become more stringent worldwide, the importance of reliable reference standards like Sulfaethoxypyridazine continues to grow. Current market trends show increasing demand for certified materials with metrological traceability and expanded uncertainty data, particularly from food testing laboratories and regulatory agencies. The development of stable isotope-labeled analogs of this compound for use as internal standards in mass spectrometry further demonstrates its ongoing relevance in modern analytical chemistry.

For researchers working with Sulfaethoxypyridazine Standard, proper method optimization requires consideration of several factors including mobile phase composition, column selection, and detection wavelength. Common search queries related to method development include "HPLC method for Sulfaethoxypyridazine analysis" and "963-14-4 detection wavelength". Recent advancements in ultra-high performance liquid chromatography (UHPLC) have improved the efficiency of analyses involving this reference material, reducing solvent consumption and analysis time while maintaining excellent resolution.

The future outlook for Sulfaethoxypyridazine Standard applications appears robust, with anticipated growth in veterinary drug surveillance programs and food safety monitoring initiatives. As analytical techniques continue advancing, particularly in the realm of high-resolution mass spectrometry, the need for well-characterized reference materials with comprehensive documentation will remain essential for ensuring data quality and regulatory compliance across multiple industries.